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Cat. No.: B15342583 Get Quote

An In-depth Technical Guide to Dicyclohexyl
Azelate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dicyclohexyl azelate, a diester of

azelaic acid. Due to the limited availability of specific experimental data for dicyclohexyl
azelate, this guide also includes relevant information on closely related azelate esters to

provide a broader context for its potential properties and applications.

Chemical Structure and Identification
Dicyclohexyl azelate, also known by its IUPAC name 1,9-dicyclohexyl nonanedioate, is a

chemical compound with the CAS number 18803-77-5. It is the dicyclohexyl ester of

nonanedioic acid (azelaic acid).[1]

Molecular Formula: C₂₁H₃₆O₄[1]

Molecular Weight: 352.51 g/mol

Synonyms:

1,9-Dicyclohexyl nonanedioate[1]
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Azelaic acid, dicyclohexyl ester[1]

Nonanedioic acid, dicyclohexyl ester[1]

Below is a 2D representation of the chemical structure of dicyclohexyl azelate.

Figure 1. Chemical structure of dicyclohexyl azelate.

Physicochemical Properties
Specific experimental data for the physicochemical properties of dicyclohexyl azelate are not

readily available. However, properties can be estimated based on its structure and by

comparison with related compounds like di-n-hexyl azelate.

Property Value (Di-n-hexyl azelate) Reference

Boiling Point 216 °C @ 5 Torr [2]

Melting Point -8 °C [2]

Density 0.927 g/cm³ @ 20 °C [2]

Solubility

Data not available for

dicyclohexyl azelate. Esters

are generally soluble in

organic solvents and have low

solubility in water.

Synthesis of Dicyclohexyl Azelate
Dicyclohexyl azelate can be synthesized via the Fischer esterification of azelaic acid with

cyclohexanol in the presence of an acid catalyst. This is a reversible reaction, and to drive the

equilibrium towards the product, an excess of one reactant (typically the alcohol) is used, and

the water formed is removed.[3][4]

General Experimental Protocol: Fischer Esterification
This protocol is a general procedure for the synthesis of esters from carboxylic acids and

alcohols and can be adapted for the synthesis of dicyclohexyl azelate.
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Materials:

Azelaic acid

Cyclohexanol (in excess)

Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)[4]

Anhydrous solvent (e.g., toluene)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine azelaic acid, a molar excess of cyclohexanol, and the acid catalyst in

toluene.[5]

Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected

in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until the

theoretical amount of water has been collected or until the reaction is complete as monitored

by a suitable technique (e.g., TLC or GC).[5]

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium

bicarbonate to neutralize the acid catalyst and any unreacted carboxylic acid.

Wash the organic layer with brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be further purified by vacuum distillation or column

chromatography to obtain pure dicyclohexyl azelate.
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Acid Catalyst

Fischer Esterification
(Reflux with Dean-Stark)

Aqueous Work-up
(Neutralization & Washing)

Purification
(Distillation/Chromatography) Dicyclohexyl Azelate
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Figure 2. General workflow for the synthesis of dicyclohexyl azelate.

Spectroscopic Characterization (Predicted)
While experimental spectroscopic data for dicyclohexyl azelate is not readily available, the

expected spectral features can be predicted based on its structure.

¹H NMR: The spectrum would be expected to show signals corresponding to the protons of

the cyclohexyl rings and the methylene protons of the azelaic acid backbone. The protons on

the carbon attached to the oxygen of the ester group in the cyclohexyl ring would appear as

a multiplet at a downfield chemical shift (around 4.5-5.0 ppm). The methylene protons

adjacent to the carbonyl groups of the azelate chain would appear as triplets around 2.2-2.4

ppm. The other methylene protons of the azelate chain and the cyclohexyl rings would

appear as a complex multiplet in the upfield region (around 1.2-1.8 ppm).

¹³C NMR: The spectrum would show a signal for the carbonyl carbon of the ester at around

173-175 ppm. The carbon of the cyclohexyl ring attached to the oxygen would appear

around 70-75 ppm. The methylene carbons of the azelate chain and the other carbons of the

cyclohexyl rings would appear in the upfield region (around 20-40 ppm).
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IR Spectroscopy: A strong absorption band corresponding to the C=O stretching of the ester

group would be expected around 1730-1750 cm⁻¹. C-O stretching bands would appear in the

region of 1000-1300 cm⁻¹. The spectrum would also show C-H stretching bands for the sp³

hybridized carbons of the cyclohexyl and methylene groups just below 3000 cm⁻¹.

Mass Spectrometry: The mass spectrum would show the molecular ion peak [M]⁺.

Fragmentation patterns would likely involve cleavage of the ester bond and fragmentation of

the cyclohexyl rings and the aliphatic chain.

Potential Applications
While specific applications for dicyclohexyl azelate are not well-documented, esters of azelaic

acid are known for their use in various industries.

Plasticizers: Azelate esters are commonly used as plasticizers for polymers such as polyvinyl

chloride (PVC) to improve flexibility, particularly at low temperatures.[6]

Lubricants: Due to their good thermal stability and low-temperature properties, azelate esters

are used as base oils in synthetic lubricants.

Cosmetics and Pharmaceuticals: Azelaic acid itself is used in the treatment of acne and

other skin conditions.[7] Its esters may be explored as more lipophilic prodrugs to enhance

skin penetration.

Toxicity and Safety
There is no specific toxicity data available for dicyclohexyl azelate. However, azelaic acid is

generally considered to have low toxicity.[8] For related compounds like di(2-ethylhexyl)

azelate, it is not classified as a hazardous substance.[9] General safety precautions for

handling chemicals should be followed.

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves and safety glasses.[9]

Storage: Store in a cool, dry place away from incompatible materials.
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Figure 3. Key safety precautions for handling dicyclohexyl azelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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